N-benzyl-2-[(3-ethyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-benzyl-2-[(3-ethyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H22N4O2S/c1-2-27-22(29)21-20(18(14-25-21)17-11-7-4-8-12-17)26-23(27)30-15-19(28)24-13-16-9-5-3-6-10-16/h3-12,14,25H,2,13,15H2,1H3,(H,24,28)
• InChI Key: FRWPDJVZNMQDQM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C23H22N4O2S
• Molecular Weight: 418.5 g/mol
• CAS No.: 1021230-17-0

Description

N-benzyl-2-[(3-ethyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifolate and Antitumor Agents

• The compound has been studied for its role as an antifolate, targeting dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis in cancer cells. Classical and nonclassical analogues of related structures have shown potent inhibitory effects against human DHFR, indicating potential as antitumor agents. These compounds were synthesized to explore their efficacy in inhibiting tumor cell growth, with some demonstrating promising results in preclinical models (Gangjee et al., 2007; Gangjee et al., 2008).

Antibacterial and Antimicrobial Activity

• Investigations into the antimicrobial properties of derivatives of the compound have revealed significant activity against various bacterial strains, including Methicillin-Resistant Staphylococcus aureus (MRSA). These findings underscore the potential of these compounds in addressing drug-resistant bacterial infections (Chaudhari et al., 2020).

Crystal Structure Analysis

• Crystal structure analysis of similar compounds has provided insights into their molecular conformation, which is vital for understanding how these compounds interact with their target enzymes. Such studies contribute to the design of more effective drugs by revealing the structural basis of enzyme inhibition (Subasri et al., 2016; Subasri et al., 2017).

Dual Inhibitory Activity

• Some derivatives have been identified as dual inhibitors of both thymidylate synthase and dihydrofolate reductase, two enzymes involved in nucleotide synthesis. This dual inhibitory activity suggests a potential for these compounds to be developed into antitumor agents with a broad spectrum of action (Gangjee et al., 2000).

Anticancer Activity

• Derivatives have also been explored for their anticancer activity, with some showing potent effects against leukemia cell lines. These findings highlight the therapeutic potential of these compounds in cancer treatment, warranting further investigation into their mechanism of action and efficacy in vivo (Horishny et al., 2021).